Cas no 70887-24-0 (1-[methyl(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)amino]propan-2-ol hydrochloride)

• Product Name: 1-[methyl(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)amino]propan-2-ol hydrochloride
• CAS No: 70887-24-0
• MF: C₁₀H₁₆ClN₅O
• MW: 257.719940185547
• CID: 1747159
• PubChem ID: 3054120
• Update Time: 2025-04-21

1-[methyl(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)amino]propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[methyl(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)amino]propan-2-ol hydrochloride
• 1-[methyl-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)amino]propan-2-ol,hydrochloride
• DTXSID70991173
• 1,2,4-Triazolo(4,3-b)pyridazine, 6-((2-hydroxypropyl)methylamino)-3-methyl-, hydrochloride
• 1-[Methyl(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)amino]propan-2-ol--hydrogen chloride (1/1)
• 70887-24-0
• 6-((2-Hydroxypropyl)methylamino)-3-methyl-1,2,4-triazolo(4,3-b)pyridazine hydrochloride

• Inchi： 1S/C10H15N5O.ClH/c1-7(16)6-14(3)10-5-4-9-12-11-8(2)15(9)13-10;/h4-5,7,16H,6H2,1-3H3;1H
• InChI Key： RJCBIKVCHSFQFK-UHFFFAOYSA-N
• SMILES： Cl.OC(C)CN(C)C1C=CC2=NN=C(C)N2N=1

Computed Properties

• Exact Mass: 257.10458
• Monoisotopic Mass: 257.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.55